Cas no 312317-36-5 (3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid)

• Product Name: 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid
• CAS No: 312317-36-5
• Molecular Formula: C₁₃H₁₇NO₃
• Molecular Weight: 235.27898
• CID: 1085684
• PubChem ID: 869667

3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid Properties

Names and Identifiers

• 2-Methyl-3-pivalamidobenzoic acid
• 3-(2,2-dimethylpropanoylamino)-2-methylbenzoic acid
• 3-[(2,2-dimethylpropanoyl)amino]-2-methylbenzoic acid
• AC1LHUZX
• AG-F-03611
• CTK4G6594
• MolPort-002-084-787
• Oprea1_333294
• STK156233
• AKOS000104588
• MFCD01158917
• SR-01000219111
• DTXSID70357851
• SCHEMBL14057916
• 2-Methyl-3-pivalamidobenzoicacid
• BS-37615
• E78481
• 312317-36-5
• SR-01000219111-1
• CS-0359313
• 3-(2,2-DIMETHYLPROPANAMIDO)-2-METHYLBENZOIC ACID
• CHEMBRDG-BB 5755472
• Cambridge id 5755472
• AG-205/11944028

• MDL： MFCD01158917
• InChIKey： XKGHRGHYWNJOPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17NO3/c1-8-9(11(15)16)6-5-7-10(8)14-12(17)13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• SMILES： CC1=C(C(O)=O)C=CC=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 235.12091
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 235.12084340g/mol
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives